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Compound of Interest

Compound Name: 1-Methylpyrrole-2-acetic acid

Cat. No.: B1329608

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Methylpyrrole-2-acetic acid and its esters are versatile heterocyclic building blocks utilized
in the synthesis of various active pharmaceutical ingredients (APIs). The pyrrole ring, a key
structural motif in many biologically active compounds, coupled with the acetic acid side chain,
provides a valuable scaffold for drug discovery and development. This intermediate is
particularly significant in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and
holds potential for the development of agents targeting neurological disorders. Its reactivity
allows for the construction of more complex molecules, enabling the exploration of novel

therapeutic agents.[1]

This document provides detailed application notes, experimental protocols, and conceptual
diagrams related to the use of 1-Methylpyrrole-2-acetic acid as a pharmaceutical
intermediate.

Physicochemical Properties and Data

A comprehensive understanding of the physicochemical properties of 1-Methylpyrrole-2-
acetic acid and its commonly used methyl ester is crucial for its application in synthesis.
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1-Methylpyrrole-2-acetic Methyl 1-methylpyrrole-2-
Property .

acid acetate
CAS Number 21898-59-9 51856-79-2
Molecular Formula C7H9NO2 CsH11NO2
Molecular Weight 139.15 g/mol 153.18 g/mol

) Light yellow to brown clear
Appearance Solid o
liquid

Melting Point 113 °C Not applicable
Boiling Point 282.9+15.0 °C (Predicted) 85 °C @ 2 mmHg
Density 1.14+0.1 g/cm3 1.09 g/mL
pKa 4.48+0.10 Not applicable
Purity (Typical) >97% 297% (GC)

Application 1: Synthesis of Non-Steroidal Anti-
inflammatory Drugs (NSAIDs) - Tolmetin

A primary application of 1-Methylpyrrole-2-acetic acid derivatives is in the synthesis of
Tolmetin, a potent NSAID used for the management of pain and inflammation in conditions like
rheumatoid arthritis and osteoarthritis.[2][3] Tolmetin functions by inhibiting the cyclooxygenase
(COX) enzymes, which are critical for the synthesis of prostaglandins, key mediators of
inflammation.[1][4]

Signaling Pathway: Prostaglandin Synthesis and COX
Inhibition

The therapeutic effect of Tolmetin is achieved by blocking the conversion of arachidonic acid
into prostaglandins. This diagram illustrates the pathway and the point of inhibition.
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Start Materials

Start Materials

Step 1: Activation
Activate 1-Methylpyrrole-2-acetic acid
with a coupling reagent (e.g., HATU)
and a base (e.g., DIPEA) in an

Step 1: Acylation aprotic solvent (e.g., DMF).
React Methyl 1-methylpyrrole-2-acetate
with p-toluoyl chloride in the
presence of a Lewis acid (e.g., AICIs3).
Step 2: Amine Addition
Add the desired primary or
secondary amine (R'R2NH) to the
Step 2: Work-up activated acid solution.
Quench reaction with acid/ice.
Extract with organic solvent. l
l Step 3: Reaction
Stir the mixture at room temperature
Step 3: Hydrolysis until the reaction is complete
Hydrolyze the resulting methyl ester (monitor by TLC/LC-MS).
(Tolmetin methyl ester) using a base
(e.g., NaOH). l
l Step 4: Work-up & Purification
Quench with water, extract with an
Step 4: Acidification & Isolation organic solvent. Purify the crude product
Acidify the reaction mixture to by column chromatography.

precipitate Tolmetin. Filter and dry
the product.

Final Product:
1-Methylpyrrole-2-carboxamide

Final Product: Tolmetin Derivative

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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a-pharmaceutical-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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